Sphenolobane diterpenoids are a class of terpenoid natural products isolated from various plant species, particularly those belonging to the Araliaceae family. These compounds exhibit significant structural diversity and complexity, often featuring unique skeleton formations that distinguish them from other diterpenoids. Sphenolobanes typically contain multiple rings such as benzene, cyclohexane, or cyclopentane, contributing to their complex three-dimensional architectures. Structurally, sphenolobane diterpenoids can be characterized by a sphenolobane core structure, which includes several fused rings and functional groups like hydroxyls, methoxyls, and esters. These functional groups not only enhance the structural complexity but also provide potential sites for bioactivity. Research on sphenolobane diterpenoids has revealed their diverse biological activities, including antioxidant, anti-inflammatory, and antitumor properties. Their unique chemical structures make them promising candidates for developing new therapeutic agents against various diseases. Studies are ongoing to explore their pharmacological profiles further and optimize their medicinal applications in future drug development efforts.